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For Researchers, Scientists, and Drug Development Professionals

Introduction
VU590 is a selective inhibitor of the inwardly rectifying potassium (Kir) channel Kir7.1.[1][2][3]

In uterine tissue, Kir7.1 plays a crucial role in maintaining myometrial quiescence during

pregnancy by hyperpolarizing the myometrial smooth muscle cells.[1][2] Inhibition of Kir7.1 by

VU590 leads to membrane depolarization, resulting in profound and long-lasting uterine

contractions.[1][2] This makes VU590 a valuable pharmacological tool for studying uterine

excitability and contractility, and a potential lead compound for the development of novel

uterotonic agents to address conditions like postpartum hemorrhage.[1][3]

Mechanism of Action
VU590 exerts its effects by directly blocking the pore of the Kir7.1 channel.[3] This inhibition is

voltage-dependent and reduces the outward potassium current, leading to a more depolarized

resting membrane potential in myometrial cells.[2][4] This depolarization brings the cell

membrane closer to the threshold for firing action potentials, thereby increasing the frequency

and force of uterine contractions.[1][2]
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Applications in Uterine Tissue Research
Investigation of Uterine Quiescence and Parturition: VU590 can be used to study the role of

Kir7.1 in the transition from a quiescent to a contractile uterine state during labor.[1]

Screening for Novel Uterotonic Drugs: As a potent inducer of uterine contractions, VU590
serves as a reference compound in assays designed to identify new drugs for treating

postpartum hemorrhage.[1][2]

Studying Myometrial Electrophysiology: VU590 is a tool to dissect the contribution of Kir7.1

to the resting membrane potential and action potential characteristics of myometrial smooth

muscle cells.[2]

Investigating Hormone-Channel Interactions: VU590 can be used to probe the interplay

between hormones like progesterone and ion channel function in regulating uterine

contractility.[5][6]
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Parameter Value Species
Tissue
Condition

Reference

VU590

Concentration for

Contraction

Studies

10 µM - 100 µM Mouse
Pregnant (mid-

gestation)
[2][5]

20 µmol/L Human Pregnant [7]

Effect on

Spontaneous

Contractions

(Human)

Significantly

increased mean

contractile force

and frequency

Human Pregnant [7]

Effect with

Oxytocin

(Human)

Immediate

decrease in the

amplitude of

oxytocin-induced

contractions

Human Pregnant [7]

IC50 for Kir7.1

Inhibition
~ 8 µM Not specified Not specified [3]

Effect on

Myometrial Cell

Current

Inhibited inwardly

rectifying

potassium

current

Mouse Pregnant (GD15) [2]
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Caption: Signaling pathway of VU590 in myometrial cells.

Experimental Protocols
Isometric Tension Recording of Uterine Muscle Strips
This protocol is used to measure the contractile force of uterine tissue in response to VU590.

Materials
Uterine tissue biopsies

Physiological Saline Solution (PSS), e.g., Krebs solution

VU590 stock solution

Organ bath system with force transducers

Data acquisition system

Experimental Workflow
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Tissue Preparation Experiment

Data Analysis

Obtain Uterine Biopsy

Dissect Myometrial Strips
(e.g., 2 mm x 5 mm)

Mount Strips in Organ Bath

Equilibrate in PSS at 37°C

Apply Basal Tension
(e.g., 2 mN)

Record Spontaneous Contractions

Add VU590 or Vehicle

Record Drug-Induced Contractions

Measure Contraction Frequency,
Amplitude, and Duration

Compare VU590 vs. Vehicle

Click to download full resolution via product page

Caption: Workflow for isometric tension recording.
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Detailed Method
Tissue Preparation:

Obtain fresh uterine tissue biopsies and immediately place them in cold Physiological

Saline Solution (PSS).

Dissect the myometrium into small strips (e.g., 2 mm wide and 5-10 mm long).[8]

Mount the tissue strips vertically or horizontally in an organ bath chamber filled with PSS

maintained at 37°C and aerated with 95% O2 / 5% CO2.[8][9]

Equilibration and Baseline Recording:

Allow the tissues to equilibrate for at least 60 minutes, during which the PSS should be

changed every 15-20 minutes.

Apply a basal tension to the strips (e.g., 2 mN) and allow them to develop spontaneous

contractions.[8]

Record baseline spontaneous contractile activity for a stable period (e.g., 30 minutes).

Drug Application:

Prepare a stock solution of VU590 in a suitable solvent (e.g., DMSO).

Add VU590 to the organ bath to achieve the desired final concentration (e.g., 10 µM, 20

µM).[2][7] For control experiments, add an equivalent volume of the vehicle.

Record the contractile activity for a defined period after drug application.

Data Analysis:

Analyze the recorded traces to determine the frequency, amplitude (force), and duration of

contractions.

Compare the parameters before and after the addition of VU590 and between the VU590-

treated and vehicle-treated tissues.
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Patch-Clamp Electrophysiology of Myometrial Cells
This protocol is used to measure the effect of VU590 on ion channel currents in isolated uterine

smooth muscle cells.

Materials
Fresh uterine tissue

Cell dissociation enzymes (e.g., collagenase, trypsin)

Patch-clamp rig (amplifier, micromanipulator, microscope)

Borosilicate glass capillaries for pipettes

Extracellular and intracellular recording solutions

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

